Cas no 20819-47-0 (3-[(6-deoxy-3-O-methylhexopyranosyl)oxy]-14-hydroxycarda-16,20(22)-dienolide)

• Product Name: 3-[(6-deoxy-3-O-methylhexopyranosyl)oxy]-14-hydroxycarda-16,20(22)-dienolide
• CAS No: 20819-47-0
• MF: C₃₀H₄₄O₈
• MW: 532.665570259094
• CID: 1396219
• PubChem ID: 210007
• Update Time: 2025-04-20

3-[(6-deoxy-3-O-methylhexopyranosyl)oxy]-14-hydroxycarda-16,20(22)-dienolide Chemical and Physical Properties

Names and Identifiers

• 3-[(6-deoxy-3-O-methylhexopyranosyl)oxy]-14-hydroxycarda-16,20(22)-dienolide
• 16-Desacetyl-16-anhydroacoschimperoside P
• DTXSID20943066
• 5-beta-Carda-16,20(22)-dienolide, 3-beta-((6-deoxy-3-O-methyl-alpha-L-mannopyranosyl)oxy)-14-hydroxy-
• 20819-47-0

• Inchi： 1S/C30H44O8/c1-16-24(32)26(35-4)25(33)27(37-16)38-19-7-10-28(2)18(14-19)5-6-22-21(28)8-11-29(3)20(9-12-30(22,29)34)17-13-23(31)36-15-17/h9,13,16,18-19,21-22,24-27,32-34H,5-8,10-12,14-15H2,1-4H3
• InChI Key： UZGHYQNGGUZHSY-UHFFFAOYSA-N
• SMILES： OC12CC=C(C3=CC(=O)OC3)C1(C)CCC1C2CCC2CC(CCC12C)OC1C(C(C(C(C)O1)O)OC)O

Computed Properties

• Exact Mass: 532.30361836g/mol
• Monoisotopic Mass: 532.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides